Cas no 2228548-74-9 (2-(1-methylcyclohexyl)piperidine)

• Product Name: 2-(1-methylcyclohexyl)piperidine
• CAS No: 2228548-74-9
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5931676
• PubChem ID: 165705891
• Update Time: 2025-06-14

2-(1-methylcyclohexyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclohexyl)piperidine
• 2228548-74-9
• EN300-2001277

• Inchi： 1S/C12H23N/c1-12(8-4-2-5-9-12)11-7-3-6-10-13-11/h11,13H,2-10H2,1H3
• InChI Key： HPSOGROFABQICR-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1(C)CCCCC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 2-(1-methylcyclohexyl)piperidine

Comprehensive Overview of 2-(1-methylcyclohexyl)piperidine (CAS No. 2228548-74-9)

2-(1-methylcyclohexyl)piperidine (CAS No. 2228548-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and methylcyclohexyl structural motifs, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry and conformational flexibility, which make it a valuable scaffold for designing novel bioactive molecules.

The growing interest in 2-(1-methylcyclohexyl)piperidine is reflected in recent trends, where users frequently search for terms like "piperidine derivatives in drug development" or "methylcyclohexyl compounds in organic synthesis." These queries highlight the compound's relevance in modern chemistry, especially in the context of central nervous system (CNS) drug design and catalysis. Its structural features align with current industry demands for molecules with enhanced bioavailability and target specificity.

From a synthetic perspective, CAS No. 2228548-74-9 presents intriguing challenges and opportunities. The compound's cyclohexyl ring introduces steric considerations, while the piperidine moiety offers a nitrogen-containing heterocycle that is pivotal in medicinal chemistry. Recent publications have emphasized its role in optimizing lipophilicity and blood-brain barrier permeability, addressing key concerns in neurodegenerative disease research.

In the realm of green chemistry, 2-(1-methylcyclohexyl)piperidine has also been studied for its potential as a sustainable intermediate. With increasing searches for "eco-friendly synthetic routes" and "biodegradable chemical building blocks," this compound's adaptability to catalytic hydrogenation and other low-waste methodologies positions it as a candidate for environmentally conscious applications.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing CAS No. 2228548-74-9, as users often inquire about "structural elucidation of complex amines" or "spectroscopic data interpretation." The compound's stability under various pH conditions further expands its utility in formulation studies, a topic frequently discussed in pharmacokinetics forums.

Beyond pharmaceuticals, 2-(1-methylcyclohexyl)piperidine has niche applications in flavor and fragrance industries, where its amine functionality contributes to unique olfactory profiles. This aligns with trending searches for "synthetic aroma compounds" and "high-value specialty chemicals." Its low toxicity profile, as evidenced by preliminary studies, makes it a safer alternative to traditional aromatic amines.

Future research directions for CAS No. 2228548-74-9 may focus on its enantioselective synthesis, responding to the rising demand for "chiral building blocks" in asymmetric catalysis. Additionally, computational modeling studies could explore its interactions with biological targets, a hot topic in AI-driven drug discovery communities. These advancements would further solidify its position as a versatile tool in both academic and industrial settings.

In summary, 2-(1-methylcyclohexyl)piperidine exemplifies the intersection of structural innovation and practical utility. Its multifaceted applications—from CNS therapeutics to sustainable chemistry—make it a compelling subject for ongoing investigation, resonating with contemporary scientific priorities and search trends.